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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety protocols, personal protective
equipment (PPE) recommendations, and disposal plans for handling Custodiol® HTK
(Histidine-Tryptophan-Ketoglutarate) solution. Adherence to these guidelines is critical for
minimizing risks and ensuring operational efficiency.

Personal Protective Equipment (PPE)

When handling Custodiol® HTK solution in a laboratory setting, the following personal
protective equipment is mandatory to prevent skin and eye contact and to maintain a sterile
environment.

Standard Laboratory Attire:

e Lab Coat: A clean, buttoned lab coat should be worn to protect from potential splashes.
e Full-Length Pants: Legs must be fully covered.

o Closed-Toe Shoes: Footwear that completely covers the feet is required.

Specific PPE for Handling Custodiol®:

» Eye Protection: Safety glasses with side shields are the minimum requirement. For splash
hazards, chemical safety goggles are recommended.[1][2][3]
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e Hand Protection: Nitrile gloves are essential to prevent skin contact.[3][4][5] For extended
handling or in case of a spill, consider double-gloving.

» Face Shield: When there is a significant risk of splashing, a face shield should be worn in
addition to safety glasses or goggles.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Custodiol® from
preparation to use in a research setting.

1. Pre-Handling Preparations:

e Review Safety Data Sheets (SDS): Before handling, familiarize yourself with the SDS for
each component of Custodiol® if available, or the general guidance for similar solutions.

» Ensure Proper Ventilation: Work in a well-ventilated area. A chemical fume hood is
recommended if there is a risk of aerosol generation.[1][6]

o Gather all necessary materials: Have all equipment and reagents ready before starting the
procedure.

 Inspect the Solution: Visually inspect the Custodiol® solution. It should be a clear, colorless
to pale yellow solution.[7] Do not use if the solution is discolored or contains precipitates.

2. Handling Procedure:
» Don Appropriate PPE: Put on all required personal protective equipment as listed above.

o Aseptic Technique: If the experimental protocol requires sterility, perform all manipulations in
a laminar flow hood or using aseptic techniques.

» Dispensing: When transferring the solution, do so carefully to avoid splashing. If pouring, do
so slowly and close to the receiving container.

e Avoid Inhalation: While Custodiol® components are generally not considered respiratory
hazards in solution form, it is good practice to avoid breathing in any aerosols that may be
generated.
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3. Post-Handling:

o Decontaminate Work Area: Clean and disinfect the work surface with an appropriate
disinfectant.

e Properly Store or Dispose of Unused Solution: If the remaining solution is to be stored,
ensure the container is sealed tightly and stored at the recommended temperature (typically
2-8°C), protected from light.[8]

» Doff PPE: Remove PPE in the correct order to avoid contamination. Dispose of single-use
items like gloves in the appropriate waste stream. Wash hands thoroughly after removing
gloves.

Disposal Plan

Unused or waste Custodiol® solution should be disposed of according to institutional and local
regulations. For small quantities in a laboratory setting, the recommended procedure is as
follows:

 Dilution: Dilute the unused Custodiol® solution with a large volume of water. A 1:10 dilution
IS a common practice.

o Drain Disposal: The diluted solution can typically be poured down the drain.[6] However,
always confirm this with your institution's environmental health and safety (EHS) department.

o Container Disposal: Empty containers should be rinsed with water before being discarded or
recycled, following institutional guidelines.

First Aid Measures

In the event of accidental exposure to Custodiol®, follow these first aid procedures
immediately.
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Exposure Route

First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[1]
[2][8][9][10][11] Seek medical attention if

irritation persists.

Skin Contact

Remove contaminated clothing. Wash the
affected area thoroughly with soap and water.[8]
[9][11] Seek medical attention if irritation

develops.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ] o o
breathing, begin artificial respiration. Seek
immediate medical attention.[9]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink 1-2 glasses of water.[8][9][11]

Seek immediate medical attention.

Quantitative Data

The following table summarizes the composition of Custodiol® HTK Solution.
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Component Concentration (in 1000 mL) Molar Mass ( g/mol )
Sodium Chloride 0.876 g 58.44
Potassium Chloride 0.671¢g 74.55
Magnesium Chloride

0.813 g 203.31
Hexahydrate
Calcium Chloride Dihydrate 0.0022 g 147.01
Histidine 27.928 ¢ 155.15
Histidine Hydrochloride

3.7779g 209.63
Monohydrate
Tryptophan 0.408 g 204.23
o-Ketoglutaric Acid 0.146 g 146.1
Mannitol 5.465¢g 182.17
Water for Injection g.s. to 1000 mL 18.02

Data synthesized from publicly available product information.

Experimental Workflow Diagram
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Custodiol® Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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